Cas no 41739-23-5 (1,1-Difluoro-2,4-pentanedione)

1,1-Difluoro-2,4-pentanedione is a fluorinated diketone compound characterized by its reactive β-diketone structure and the presence of two fluorine atoms at the 1-position. This structural feature enhances its electrophilic reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of fluorinated heterocycles and metal chelates. The compound’s fluorine substituents contribute to increased stability and selectivity in certain reactions, while the diketone moiety allows for versatile coordination with metal ions. Its applications extend to pharmaceuticals, agrochemicals, and materials science, where fluorinated compounds are often sought for their unique physicochemical properties. Handling requires standard precautions for reactive fluorinated organics.

1,1-Difluoro-2,4-pentanedione structure

Product Name:1,1-Difluoro-2,4-pentanedione

CAS No:41739-23-5

MF:C₅H₆F₂O₂

MW:136.096748828888

MDL:MFCD02254117

CID:328239

PubChem ID:2778488

Update Time:2025-06-09

1,1-Difluoro-2,4-pentanedione Chemical and Physical Properties

Names and Identifiers

- 1,1-Difluoropentane-2,4-dione
- 1,1-Difluoroacetylacetone
- 2,4-Pentanedione,1,1-difluoro-
- 41739-23-5
- SCHEMBL1043504
- DTXSID60380971
- MFCD02254117
- AKOS000304478
- FT-0676567
- EN300-20795
- SB85483
- FS-4847
- 1,1-bis(fluoranyl)pentane-2,4-dione
- A825641
- 2,4-pentanedione, 1,1-difluoro-
- BBL037416
- STK400030
- ALBB-011665
- 1,1-Difluoro-2,4-pentanedione
- MDL： MFCD02254117
- Inchi： 1S/C5H6F2O2/c1-3(8)2-4(9)5(6)7/h5H,2H2,1H3
- InChI Key： XUGVULWHXORSOM-UHFFFAOYSA-N
- SMILES： FC(C(CC(C)=O)=O)F

Computed Properties

Exact Mass: 136.03400
Monoisotopic Mass: 136.034
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 131
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 34.1A^2
XLogP3: 0.7

Experimental Properties

Density: 1.167±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 151.9±30.0 ºC (760 Torr),
Flash Point: 53.1±18.7 ºC,
Refractive Index: 1.357
Solubility: Dissolution (38 g/l) (25 º C),
PSA: 34.14000
LogP: 0.79970

1,1-Difluoro-2,4-pentanedione Security Information

Hazard Statement： Flammable
Hazardous Material Identification：
HazardClass：IRRITANT

1,1-Difluoro-2,4-pentanedione Customs Data

HS CODE：2914700090
Customs Data：

China Customs Code:
2914700090

Overview:

2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1,1-Difluoro-2,4-pentanedione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	010453-1g	1,1-Difluoroacetylacetone	41739-23-5	97%	1g	￡35.00	2022-03-01
Fluorochem	010453-5g	1,1-Difluoroacetylacetone	41739-23-5	97%	5g	￡151.00	2022-03-01
TRC	D268865-500mg	1,1-Difluoro-2,4-pentanedione	41739-23-5		500mg	$ 265.00	2022-06-05
TRC	D268865-1000mg	1,1-Difluoro-2,4-pentanedione	41739-23-5		1g	$ 440.00	2022-06-05
TRC	D268865-2000mg	1,1-Difluoro-2,4-pentanedione	41739-23-5		2g	$ 705.00	2022-06-05
Apollo Scientific	PC5946-5g	1,1-Difluoropentane-2,4-dione	41739-23-5	97%	5g	£155.00	2023-09-02
Apollo Scientific	PC5946-25g	1,1-Difluoropentane-2,4-dione	41739-23-5	97%	25g	£380.00	2023-09-02
Chemenu	CM304784-1g	1,1-Difluoropentane-2,4-dione	41739-23-5	95%	1g	$137	2023-02-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	007428-5g	1,1-Difluoroacetylacetone	41739-23-5	95%	5g	1056.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	007428-5g	1,1-Difluoroacetylacetone	41739-23-5	95%	5g	1056CNY	2021-05-07

1,1-Difluoro-2,4-pentanedione Suppliers

Amadis Chemical Company Limited

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(CAS:41739-23-5)1,1-Difluoro-2,4-pentanedione

Order Number:A825641

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:10

Price ($):418.0

Email:sales@amadischem.com

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